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Compound of Interest

Compound Name: Triallyl phosphate

Cat. No.: B159087

Essential Safety and Handling Guide for Triallyl
Phosphate

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Triallyl phosphate in a laboratory setting. Adherence to these procedures is vital
for ensuring the safety of researchers, scientists, and drug development professionals.

Triallyl phosphate is classified as a substance that can cause skin irritation, serious eye
damage, and respiratory irritation[1][2]. It is crucial to handle this chemical with appropriate
safety measures to minimize exposure risks.

Personal Protective Equipment (PPE)

When handling Triallyl phosphate, the use of proper personal protective equipment is
mandatory. The following equipment should be used to prevent skin, eye, and respiratory
exposure.
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Protection Type Required Equipment Specification

Wear tightly fitting safety
goggles with side-shields

Eye/Face Protection Safety Goggles )
conforming to EN 166 (EU) or
NIOSH (US) standards[1].
Handle with gloves that have
been inspected prior to use.
) ] ] ] The gloves must satisfy the
Skin Protection Chemical-Resistant Gloves

specifications of EU Directive
89/686/EEC and the EN 374

standard derived from it[1].

Wear impervious, fire/flame-

Protective Clothing resistant clothing to cover the
body[1].
For firefighting or in situations
with inadequate ventilation,
wear a self-contained
Self-Contained Breathing breathing apparatus[1]. In well-

Respiratory Protection ] ]
Apparatus (SCBA) ventilated areas, it may not be

required, but a risk
assessment should be

performed.

Toxicological Data

The following table summarizes available quantitative toxicity data for Triallyl phosphate. This
data is essential for understanding the potential acute effects of exposure.

Parameter Value Application Route Species

LDLo (Lowest

) 500 mg/kg Intraperitoneal Mouse
published lethal dose)

LD50 (Median lethal

70.8 mg/kg Intravenous Mouse
dose)
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Source: TCI Chemicals Safety Data Sheet[3]

Operational and Disposal Plans

A systematic approach to handling, from preparation to disposal, is critical. The following
workflow outlines the necessary steps for safely managing Triallyl phosphate in the
laboratory.

Caption: Workflow for Safe Handling of Triallyl Phosphate.

Step 1: Preparation and Safe Handling

Before beginning any work with Triallyl phosphate, ensure all safety measures are in place.

Ventilation: Always handle Triallyl phosphate in a well-ventilated area, preferably within a
chemical fume hood[1][3].

o PPE Inspection: Inspect all personal protective equipment for integrity before use. Ensure
gloves are free from tears or punctures[1].

o Emergency Equipment: Confirm that an emergency eyewash station and safety shower are
readily accessible[3].

o Avoid Contact: Take care to avoid contact with skin and eyes[1]. Do not breathe vapors or
mists[1].

o Safe Practices: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly
after handling the chemical[3][4].

Step 2: Decontamination Procedures

In case of accidental contact or contamination, immediate decontamination is crucial.

o Skin Contact: Immediately take off contaminated clothing. Wash the affected skin area with
plenty of soap and water[1]. If skin irritation occurs, seek medical attention[3].

o Eye Contact: Immediately rinse the eyes with water for at least 15 minutes, removing contact
lenses if present and easy to do so[1]. Consult a doctor immediately[1].
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» Equipment Decontamination: Equipment should be thoroughly cleaned after use. A standard
procedure involves washing with a laboratory detergent, followed by rinses with tap water
and then pure or organic-free water before air drying.

Step 3: Spill Management

In the event of a spill, follow these procedures to contain and clean up the material safely.
o Evacuate: Keep unnecessary personnel away from the spill area[1].
» Ventilate: Ensure the area is well-ventilated.

o Contain Spill: Prevent further leakage if it is safe to do so. Use an absorbent material like
sand, earth, or vermiculite to contain the spill[3][4].

o Collect Waste: Collect the absorbed material and place it into a suitable, closed, and labeled
container for disposal[1]. Do not allow the chemical to enter drains[1].

o Use Appropriate Tools: Use non-sparking tools to prevent ignition sources[1].

Step 4: Waste Disposal Plan

Proper disposal of Triallyl phosphate and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing[1]. Do not discharge into
sewer systems[1].

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning[1]. Alternatively, packaging can be punctured to render
it unusable and disposed of in a sanitary landfill[1].

e Regulatory Compliance: All disposal must be conducted in accordance with applicable local,
state, and federal laws and regulations[1][3]. Always entrust disposal to a licensed waste
disposal company[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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